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Compound Name: ICG-Sulfo-OSu sodium
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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the conjugation of ICG-Sulfo-OSu sodium salt
to antibodies. Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye widely used for
in vivo imaging applications due to its deep tissue penetration and low autofluorescence. The
Sulfo-OSu (N-hydroxysulfosuccinimide) ester group of ICG-Sulfo-OSu reacts with primary
amines on antibodies to form stable amide bonds, enabling the creation of fluorescently labeled
antibodies for targeted imaging.

I. Overview of the Conjugation Process

The conjugation of ICG-Sulfo-OSu to an antibody is a straightforward process involving the
reaction of the amine-reactive dye with lysine residues on the antibody. The workflow consists
of four main stages: antibody preparation, conjugation reaction, purification of the conjugate,
and characterization of the final product. Careful control of reaction conditions, particularly the
molar ratio of dye to antibody and the reaction pH, is crucial for obtaining optimally labeled and
functional antibodies.
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Caption: Overall experimental workflow for antibody conjugation with ICG-Sulfo-OSu.

Il. Quantitative Data Summary

The following tables summarize the key quantitative parameters for the ICG-Sulfo-OSu

antibody conjugation protocol.

Table 1: Recommended Reaction Conditions
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Parameter

Recommended Value

Notes

Antibody Concentration

2-10 mg/mL

Higher concentrations can
improve labeling efficiency.[1]

[2]

Reaction Buffer

0.1 M Sodium Bicarbonate or

Phosphate Buffer

Ensure the buffer is free of
primary amines (e.g., Tris).[1]

[3]

Optimal pH for the reaction of

Reaction pH 8.0-9.0 NHS esters with primary
amines.[1]
A 10:1 ratio is a good starting
Molar Ratio (Dye:Antibody) 5:1t0 20:1 point. Higher ratios can lead to

antibody aggregation.

Reaction Temperature

Room Temperature

Gentle mixing is

recommended.

Reaction Time

30 - 60 minutes

Longer incubation times do not

significantly improve efficiency.

Table 2: Purification and Characterization Parameters
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Parameter Method Key Considerations
Size-Exclusion ) )
e Effective for removing
Purification Chromatography (e.qg.,

Sephadex G-50, PD-10)

unconjugated dye.

Spin Columns

Convenient for small-scale

purifications.

Size-Exclusion HPLC (SE-
HPLC)

Provides high-purity
conjugates and allows for

monitoring of aggregation.

Characterization

UV-Vis Spectrophotometry

Determine the degree of
labeling (DOL) or dye-to-
antibody ratio (F/P).

Molar Extinction Coefficient
(ICG)

~230,000 cm~*M~t at ~780 nm

Used for calculating the
concentration of conjugated

dye.

Molar Extinction Coefficient
(19G)

~203,000 cm~*M~t at 280 nm

Used for calculating the

antibody concentration.

Correction Factor (ICG at 280

nm)

~0.073

Corrects for the absorbance of
ICG at 280 nm when
determining protein

concentration.

lll. Experimental Protocols
A. Antibody and Dye Preparation

e Antibody Preparation:

o The antibody solution should be free of any stabilizers containing primary amines, such as

bovine serum albumin (BSA) or gelatin. If present, the antibody should be purified.

o Exchange the antibody buffer to a 0.1 M sodium bicarbonate or phosphate buffer at pH

8.5. This can be achieved through dialysis or by using a desalting column.
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o Adjust the final antibody concentration to 2-10 mg/mL.

¢ |CG-Sulfo-OSu Solution Preparation:
o Allow the vial of ICG-Sulfo-OSu to equilibrate to room temperature before opening.

o Prepare a stock solution of ICG-Sulfo-OSu in anhydrous dimethyl sulfoxide (DMSO) at a
concentration of 10-20 mM. Mix well by vortexing.

o This stock solution should be prepared fresh and used immediately.

B. Antibody Conjugation Reaction

The chemical reaction involves the nucleophilic attack of a primary amine from the antibody on
the N-hydroxysulfosuccinimide ester of the ICG molecule, resulting in the formation of a stable
amide bond and the release of N-hydroxysulfosuccinimide.

Conjugation Reaction

Antibody (with -NH2) ICG-Sulfo-OSu

Conjugated Antibody

N-hydroxysulfosuccinimide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://docs.aatbio.com/products/protocol/180.pdf
https://www.medchemexpress.com/icg-osu.html
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.benchchem.com/product/b11826946#icg-sulfo-osu-sodium-antibody-conjugation-protocol
https://www.benchchem.com/product/b11826946#icg-sulfo-osu-sodium-antibody-conjugation-protocol
https://www.benchchem.com/product/b11826946#icg-sulfo-osu-sodium-antibody-conjugation-protocol
https://www.benchchem.com/product/b11826946#icg-sulfo-osu-sodium-antibody-conjugation-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11826946?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

